Cas no 2097982-74-4 (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine)

• Product name: 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine
• CAS No: 2097982-74-4
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5726849
• PubChem ID: 121202231

6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine Chemical and Physical Properties

Names and Identifiers

• F1907-6042
• 2097982-74-4
• AKOS026710411
• SCHEMBL21746453
• 6-methoxy-3-azabicyclo[3.1.1]heptan-3-amine
• 3-Azabicyclo[3.1.1]heptan-3-amine, 6-methoxy-
• 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine

• Inchi： 1S/C7H14N2O/c1-10-7-5-2-6(7)4-9(8)3-5/h5-7H,2-4,8H2,1H3
• InChI Key： ZFMYMLALSDJWGE-UHFFFAOYSA-N
• SMILES： O(C)C1C2CN(CC1C2)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų
• XLogP3: -0.1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 200.4±33.0 °C(Predicted)
• pka: 7.84±0.40(Predicted)

Additional information on 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine

Introduction to 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine (CAS No. 2097982-74-4)

6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine, with the CAS number 2097982-74-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic amines and is characterized by its unique bicyclic structure and methoxy substituent, which contribute to its distinct chemical and biological properties.

The molecular formula of 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine is C₉H₁₅NO, and its molecular weight is approximately 157.22 g/mol. The compound's structure consists of a seven-membered ring fused to a three-membered ring, with a methoxy group attached to the nitrogen atom at position 6. This structural arrangement imparts specific conformational flexibility and electronic properties that are crucial for its biological activity.

In recent years, 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits potent activity against various targets, including receptors, enzymes, and ion channels, making it a promising lead for drug development.

6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine has been evaluated for its pharmacological properties in several preclinical models. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Studies have demonstrated that this compound acts as a selective antagonist at the 5-HT_2A receptor, which is implicated in various neuropsychiatric disorders such as schizophrenia and depression.

Beyond its activity at serotonin receptors, 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine has also shown promise in modulating other neurotransmitter systems. For instance, it has been reported to exhibit affinity for dopamine D₂ receptors, suggesting potential applications in treating Parkinson's disease and other movement disorders.

The pharmacokinetic profile of 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that this compound has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens in clinical settings.

In terms of safety and toxicity, initial studies have shown that 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine exhibits a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully assess its long-term safety and potential side effects in human subjects.

The synthesis of 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine involves several steps, including the formation of the azabicyclic core and the introduction of the methoxy substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale pharmaceutical research and development.

In conclusion, 6-Methoxy-3-azabicyclo[3.1.1]heptan-3-amine (CAS No. 2097982-74-4) represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use, positioning it as a valuable candidate in the development of novel therapeutics for various neurological and psychiatric disorders.